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Compound of Interest

Compound Name: Pyriofenone

Cat. No.: B131606

For researchers and scientists in the fast-paced world of drug development, adherence to strict
safety protocols is paramount. This guide provides essential, step-by-step procedures for the
proper disposal of pyriofenone, a fungicide commonly used in agricultural research. Following
these guidelines will ensure the safety of laboratory personnel and the protection of the
environment.

Pyriofenone is recognized as a substance that is very toxic to aquatic life with long-lasting
effects and is suspected of causing cancer[1]. Therefore, improper disposal is a violation of
federal law and can have serious environmental consequences[2][3].

Key Disposal Procedures

The primary principle for the disposal of pyriofenone is to prevent its release into the
environment. Do not allow this material to drain into sewers or water supplies, and avoid
contaminating ponds, waterways, or ditches with the chemical or used containers[4].

For Unused or Excess Pyriofenone:

o Consult Local Regulations: Before proceeding with any disposal method, contact your state's
Pesticide or Environmental Control Agency, or the hazardous waste representative at the
nearest EPA regional office for guidance[2][3]. State and local laws may have stricter
requirements than federal regulations[5][6].
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o Licensed Waste Disposal: Collect and reclaim or dispose of pyriofenone in sealed
containers at a licensed waste disposal site[4].

» Professional Assistance: For significant spills that cannot be contained, local authorities
should be advised[4].

For Empty Containers:
e Do Not Reuse: Empty containers should never be reused for any purpose[2][5][7].

o Triple Rinse: Thoroughly rinse the container three times. To do this, fill the container one-
guarter full with water, securely replace the lid, and shake for 30 seconds. Empty the rinsate
into the application equipment or a mix tank and allow it to drain for 30 seconds after the flow
has slowed to a drip. Repeat this process two more times[6][7].

e Puncture and Dispose: After triple-rinsing, puncture the container to prevent reuse and
dispose of it in a sanitary landfill, or by other procedures approved by state and local
authorities[7]. Some communities may have specific recycling programs for pesticide
containers; check with your local solid waste agency|[6].

Quantitative Data for Pyriofenone

The following table summarizes key quantitative data for pyriofenone, providing a quick
reference for its physical and chemical properties.

Property Value Source
Molecular Formula C18H20CINO5 [1]
Molecular Weight 365.8 g/mol [1]
Water Solubility 1.56 mg/L (at 20°C) [8]
Vapor Pressure 1.9 x 107 Pa (at 25°C) [8]

Soil Persistence (Aerobic) DT50 54 — 201 days [2][3]
Soil Persistence (Anaerobic) DT50 31 — 43 days [2][3]
Bioconcentration Factor 160 [2][3]
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Experimental Protocols

While specific experimental protocols for the disposal of pyriofenone are not detailed in the
provided search results, the general procedure for handling pesticide disposal is well-
established and mandated by regulatory bodies. The "Triple Rinse" method is a critical and
standardized protocol for decontaminating empty pesticide containers.

Triple Rinse Protocol:

« Initial Draining: Empty the container into the spray tank and allow it to drain for at least 30
seconds.

 First Rinse: Fill the container approximately one-quarter full with water.

o Agitation: Securely close the container and shake it vigorously for 30 seconds to rinse all
interior surfaces.

o Transfer Rinsate: Pour the rinsate into the spray tank, allowing the container to drain for at
least 30 seconds.

* Repeat: Repeat the rinsing and transferring steps two more times.

o Final Disposal: The now-rinsed container can be disposed of according to local regulations
for non-hazardous waste or sent for recycling if a specific program is available.

Pyriofenone Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of pyriofenone and
its containers.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b131606?utm_src=pdf-body
https://www.benchchem.com/product/b131606?utm_src=pdf-body
https://www.benchchem.com/product/b131606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Pyriofenone Product Disposal Pathway
Unused or Excess | | Consult Local/State/Federal Dispose at Licensed
Pyriofenone Regulations Hazardous Waste Facility

Empty Container

Empty Pyriofenone Triple Rlnse AR5 B EEEs Dispose in Sanitary La}ndflll
Container Container or Recycle per Local Guidelines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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